Cas no 2138040-72-7 (6-(Cyclopropanesulfonyl)-6-azabicyclo[3.2.1]octan-3-amine)

• Product Name: 6-(Cyclopropanesulfonyl)-6-azabicyclo[3.2.1]octan-3-amine
• CAS No: 2138040-72-7
• MF: C₁₀H₁₈N₂O₂S
• MW: 230.327121257782
• CID: 6301311
• PubChem ID: 165855886
• Update Time: 2025-06-23

6-(Cyclopropanesulfonyl)-6-azabicyclo[3.2.1]octan-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-766506
• 2138040-72-7
• 6-(cyclopropanesulfonyl)-6-azabicyclo[3.2.1]octan-3-amine
• 6-(Cyclopropanesulfonyl)-6-azabicyclo[3.2.1]octan-3-amine

• Inchi： 1S/C10H18N2O2S/c11-8-3-7-4-9(5-8)12(6-7)15(13,14)10-1-2-10/h7-10H,1-6,11H2
• InChI Key： FQDTZZZBLQJTNW-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CC2CC(CC1C2)N)(=O)=O

Computed Properties

• Exact Mass: 230.10889899g/mol
• Monoisotopic Mass: 230.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 6-(Cyclopropanesulfonyl)-6-azabicyclo[3.2.1]octan-3-amine

Introduction to 6-(Cyclopropanesulfonyl)-6-azabicyclo[3.2.1]octan-3-amine (CAS No. 2138040-72-7)

6-(Cyclopropanesulfonyl)-6-azabicyclo[3.2.1]octan-3-amine, identified by the CAS number 2138040-72-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative features a unique structural framework, combining a cyclopropane sulfonyl group with an azabicyclo[3.2.1]octane core, which imparts distinct chemical and pharmacological properties. The compound's intricate architecture makes it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The structural motif of 6-(Cyclopropanesulfonyl)-6-azabicyclo[3.2.1]octan-3-amine is characterized by its rigid bicyclic system, which enhances binding affinity and selectivity in molecular interactions. The presence of the cyclopropane sulfonyl group introduces both steric hindrance and electronic effects, influencing the compound's reactivity and potential biological activity. This feature is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise spatial orientation and charge distribution are critical for efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric properties of this compound. Studies indicate that the azabicyclo[3.2.1]octane scaffold can mimic natural amino acid residues, potentially enabling interactions with biological targets such as proteases and kinases. The sulfonyl group, on the other hand, serves as a hydrogen bond acceptor, enhancing the compound's ability to engage with polar residues in protein binding pockets.

In the context of drug development, 6-(Cyclopropanesulfonyl)-6-azabicyclo[3.2.1]octan-3-amine has been investigated for its potential applications in treating inflammatory and autoimmune disorders. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. The rigid bicyclic structure provides stability, while the sulfonyl and amine functionalities allow for diverse chemical modifications to optimize pharmacokinetic profiles.

The synthesis of 6-(Cyclopropanesulfonyl)-6-azabicyclo[3.2.1]octan-3-amine presents both challenges and opportunities for synthetic chemists. The construction of the azabicyclo[3.2.1]octane ring system requires precise control over reaction conditions to ensure high yield and enantioselectivity. Advances in transition metal-catalyzed reactions have enabled more efficient routes to this core structure, facilitating access to libraries of related compounds for screening purposes.

From a medicinal chemistry perspective, the versatility of 6-(Cyclopropanesulfonyl)-6-azabicyclo[3.2.1]octan-3-amine lies in its ability to serve as a scaffold for structure-based drug design (SBDD). By leveraging high-throughput screening (HTS) techniques and virtual ligand docking studies, researchers can identify analogs with enhanced potency and reduced toxicity. The compound's unique structural features make it particularly valuable for targeting enzymes that play a role in metabolic disorders and cancer.

The potential therapeutic applications of 6-(Cyclopropanesulfonyl)-6-azabicyclo[3.2.1]octan-3-amine extend beyond inflammation and cancer treatment to include neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to interact with amyloid-beta plaques and tau proteins has been explored in preclinical models, suggesting its utility as a neuroprotective agent.

In conclusion, 6-(Cyclopropanesulfonyl)-6-azabicyclo[3.2.1]octan-3-amine (CAS No. 2138040-72-7) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Further investigation into its mechanism of action and optimization through medicinal chemistry approaches will likely uncover new therapeutic possibilities across multiple disease areas.